Cas no 145493-99-8 (3-Bromo-5-(2-thienyl)Benzoic acid)
145493-99-8 structure
Product Name:3-Bromo-5-(2-thienyl)Benzoic acid
CAS No:145493-99-8
MF:C11H7BrO2S
MW:283.141081094742
CID:2106055
Update Time:2023-08-03
3-Bromo-5-(2-thienyl)Benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-5-(2-thienyl)Benzoic acid
- 3-Bromo-5-(2-thienyl)Benzoic acid
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- Inchi: 1S/C11H7BrO2S/c12-9-5-7(10-2-1-3-15-10)4-8(6-9)11(13)14/h1-6H,(H,13,14)
- InChI Key: RMKNUKXSHMAUJX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)C=C(C=1)C1=CC=CS1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Topological Polar Surface Area: 65.5
3-Bromo-5-(2-thienyl)Benzoic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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